Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027517 (1-Naphthyl)ethyl Methacrylate 72642-30-9 Inquiry
VC027519 (1-Naphthyl)methyl Methacrylate 28171-92-8 Inquiry
VC027523 (1’RS,2’S)-Nicotine 1,1’-Di-N-Oxide [20per cent in ethanol] 129547-84-8 Inquiry
VC027527 (1’S,2’S)-Nicotine 1’-Oxide 51095-86-4 Inquiry
VC027529 (2’S)-Nicotine 1-Oxide 2820-55-5 Inquiry
VC027507 3-Morpholino Sydnonimine Hydrochloride 16142-27-1 Inquiry
VC027549 4-Nitrophenyl 2-(Acetamido)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranoside 59837-14-8 Inquiry
VC027543 4-Nitrophenyl 2-Acetamido-6-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl) -3-O-(β-D-galactopyranosyl)-2 139459-55-5 Inquiry
VC027505 L-NMMA acetate 53308-83-1 Inquiry
VC027511 Myristoylcholine Chloride 4277-89-8 Inquiry
VC027521 NCS-382, Sodium Salt 131733-92-1 Inquiry
VC027513 Naphthalene-2,3-dicarboxaldehyde 7149-49-7 Inquiry
VC027525 R-(+)-Nicotine Di-p-toluoyl-D-tartrate Salt 68935-27-3 Inquiry
VC027545 o-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 23646-67-5 Inquiry
VC027553 o-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 10139-01-2 Inquiry
VC027551 p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-α-D-glucopyranoside 184377-56-8 Inquiry
VC027547 p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 23646-68-6 Inquiry
VC027555 p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 10139-02-3 Inquiry
VC027557 p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside 3459-18-5 Inquiry
VC027559 p-Nitrophenyl 2-Azido-2-deoxy-α-D-galactopyranoside 210418-04-5 Inquiry
VC027561 p-Nitrophenyl β-D-Cellopentaoside 129411-63-8 Inquiry
VC027563 p-Nitrophenyl β-D-Cellotetraoside 129411-62-7 Inquiry
VC027565 p-Nitrophenyl β-D-Cellotrioside 106927-48-4 Inquiry
VC027515 β-Naphthyl α-D-Glucopyranoside 25320-79-0 Inquiry
VC027531 β-Nicotyrine 487-19-4 Inquiry


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